Cas no 2173116-06-6 (5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid)

5-Oxo-1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolidine core fused with a 1,3,4-thiadiazole ring and a trifluoromethyl substituent. Its structural complexity imparts unique reactivity, making it valuable in medicinal chemistry and agrochemical research. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further functionalization. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or bioactive scaffolds. Its well-defined stereochemistry and high purity ensure reproducibility in synthetic applications.
5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid structure
2173116-06-6 structure
Product Name:5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid
CAS No:2173116-06-6
MF:C8H6F3N3O3S
MW:281.211750507355
CID:5047312
Update Time:2025-06-09

5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxo-1-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxylic acid
    • 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid
    • Inchi: 1S/C8H6F3N3O3S/c9-8(10,11)6-12-13-7(18-6)14-2-3(5(16)17)1-4(14)15/h3H,1-2H2,(H,16,17)
    • InChI Key: VLTSBLMMSCKIRM-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NN=C1N1C(CC(C(=O)O)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 378
  • XLogP3: 0.2
  • Topological Polar Surface Area: 112

5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid Pricemore >>

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Additional information on 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid (CAS No. 2173116-06-6)

5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid (CAS No. 2173116-06-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiadiazole and pyrrolidine moieties, exhibits promising potential in drug discovery and development. Its molecular structure, featuring a trifluoromethyl group, enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

The growing interest in 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid is driven by its potential applications in targeting various biological pathways. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating chronic diseases. The compound's carboxylic acid functionality further expands its utility in forming derivatives with improved pharmacological properties.

In recent years, the demand for novel heterocyclic compounds like 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid has surged due to their versatility in drug design. The trifluoromethyl group, in particular, has become a hotspot in medicinal chemistry, as it often enhances a molecule's lipophilicity and binding affinity. This aligns with current trends in precision medicine, where researchers seek compounds with tailored properties for specific therapeutic targets.

From a synthetic perspective, the preparation of 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have also influenced its synthesis, with efforts focused on reducing waste and improving yield. These developments are critical for scaling up production while adhering to sustainable practices, a topic of high relevance in today's scientific community.

The compound's potential extends beyond pharmaceuticals. Its unique structure makes it a candidate for agrochemical research, where thiadiazole-based compounds are known for their herbicidal and fungicidal properties. This dual applicability in life sciences and agriculture underscores its importance in addressing global challenges such as food security and disease management.

As the scientific community continues to explore 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid, questions about its mechanism of action, toxicity profile, and clinical potential remain at the forefront. These inquiries reflect broader trends in drug discovery, where understanding a compound's safety and efficacy is paramount. Future studies may focus on its pharmacokinetics and pharmacodynamics, paving the way for potential therapeutic applications.

In conclusion, 5-Oxo-1-5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylpyrrolidine-3-carboxylic acid (CAS No. 2173116-06-6) represents a fascinating area of research with multifaceted applications. Its structural features, combined with the growing emphasis on sustainable synthesis and targeted therapies, position it as a compound of significant interest for scientists and industry professionals alike.

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